Cas no 6659-35-4 (6-Guanidinecaproic acid hydrochloride)

• Product Name: 6-Guanidinecaproic acid hydrochloride
• CAS No: 6659-35-4
• MF: C₇H₁₅N₃O₂
• MW: 173.212901353836
• CID: 85737
• PubChem ID: 81176
• Update Time: 2025-05-21

6-Guanidinecaproic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Guanidinecaproic acid hydrochloride
• 6-(diaminomethylideneamino)hexanoic acid
• 6-Guanidinocaproic Acid
• 6-carbamimidamidohexanoic acid
• 6-Guanidinohexanoic acid
• 6-Guanidino-hexansaeure
• guanidinohexanoic acid
• A835499
• W-104744
• 6-guanidino-hexanoic acid
• SCHEMBL1360401
• EINECS 229-696-6
• Epsilon-guanidinocaproic acid
• Q27144435
• epsilon-guanidinohexanoic acid
• MFCD00127891
• 6-(diaminomethyleneammonio)hexanoate
• AKOS030530838
• NSDYIDKTTPXCRH-UHFFFAOYSA-N
• epsilon-Guanidinocaproate
• 6-Guanidinohexanoic acid, >=98.0%
• GHS
• CHEBI:74123
• NS00036054
• 6659-35-4
• DTXSID50216755

• Inchi： 1S/C7H15N3O2/c8-7(9)10-5-3-1-2-4-6(11)12/h1-5H2,(H,11,12)(H4,8,9,10)
• InChI Key： NSDYIDKTTPXCRH-UHFFFAOYSA-N
• SMILES： OC(CCCCC/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 173.11600
• Monoisotopic Mass: 173.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: -0.8

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.3±0.1 g/cm3
• Melting Point: ~310 °C (dec.)
• Boiling Point: 338.5±44.0 °C at 760 mmHg
• Flash Point: 158.5±28.4 °C
• Refractive Index: 1.541
• PSA: 99.20000
• LogP: 1.30540
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

6-Guanidinecaproic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 6-Guanidinecaproic acid hydrochloride

6-Guanidinecaproic Acid Hydrochloride: A Comprehensive Overview

6-Guanidinecaproic acid hydrochloride, a compound with the CAS number 6659-35-4, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, also referred to as N-(6-aminohexyl)guanidine hydrochloride, is a derivative of guanidine, a nitrogen-rich heterocyclic compound with a wide range of biological and chemical functionalities. The structure of 6-Guanidinecaproic acid hydrochloride consists of a six-carbon chain (hexyl group) attached to a guanidine moiety, which imparts it with distinctive properties that make it valuable in research and development.

Recent studies have highlighted the potential of 6-Guanidinecaproic acid hydrochloride in the field of drug discovery. Researchers have explored its role as a template for bioactive molecules, particularly in the design of antimicrobial agents and anticancer drugs. The guanidine group is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors. This property has led to investigations into its binding affinity with various proteins, making it a promising candidate for therapeutic interventions.

In addition to its biological applications, 6-Guanidinecaproic acid hydrochloride has been studied for its role in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel materials for catalysis and sensing applications. For instance, recent research has demonstrated its potential as a metal-organic framework (MOF) precursor, where it serves as a ligand to construct porous materials with high surface areas and tunable properties.

The synthesis of 6-Guanidinecaproic acid hydrochloride involves a multi-step process that typically begins with the preparation of guanidine derivatives. One common approach is the reaction of hexylamine with cyanoguanidine, followed by acidification to yield the hydrochloride salt. This synthesis pathway has been optimized in recent studies to improve yield and purity, ensuring that the compound meets the high standards required for both laboratory research and industrial applications.

From an analytical perspective, 6-Guanidinecaproic acid hydrochloride has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided insights into its molecular structure, confirming the presence of the guanidine group and the hexyl chain. Furthermore, thermogravimetric analysis (TGA) has been employed to assess its thermal stability, which is critical for applications involving high-temperature conditions.

One of the most exciting developments involving 6-Guanidinecaproic acid hydrochloride is its application in biomedical imaging. Researchers have explored its use as a contrast agent due to its ability to enhance imaging resolution in techniques such as magnetic resonance imaging (MRI). The compound's compatibility with biological systems and its ability to interact with imaging agents make it a valuable tool in diagnostic medicine.

In conclusion, 6-Guanidinecaproic acid hydrochloride (CAS No. 6659-35-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific innovations. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.